Cas no 1352526-36-3 (1-[2-(2-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone)

• Product Name: 1-[2-(2-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone
• CAS No: 1352526-36-3
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5149742
• Update Time: 2025-05-23

1-[2-(2-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

• Inchi： 1S/C13H19N3O/c1-10(17)16-9-5-7-12(16)11-6-4-8-14-13(11)15(2)3/h4,6,8,12H,5,7,9H2,1-3H3
• InChI Key： SDYBDQQUPGYJMB-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1C1=CC=CN=C1N(C)C)C

Additional information on 1-[2-(2-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

Introduction to 1-[2-(2-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS No. 1352526-36-3)

1-[2-(2-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. With a CAS number of 1352526-36-3, this molecule represents a confluence of heterocyclic scaffolds, including pyridine and pyrrolidine, which are widely recognized for their role in medicinal chemistry. The presence of a dimethylamino group further enhances its pharmacological potential, making it a promising candidate for drug discovery and development.

The compound's molecular structure, characterized by a ketone functional group linked to a pyrrolidine ring substituted with a 2-dimethylamino-pyridine moiety, suggests a high degree of versatility in biological interactions. This structural motif is particularly intriguing because it combines the electron-donating effects of the dimethylamino group with the electron-withdrawing capabilities of the pyridine ring, creating a balanced system that can modulate various biological targets.

In recent years, there has been growing interest in the development of small molecules that can interact with protein targets through multiple binding sites or through allosteric mechanisms. The 1-[2-(2-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone structure is well-suited for such interactions due to its rigid backbone and the presence of multiple hydrogen bonding donors and acceptors. This feature has made it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The ketone group in 1-[2-(2-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone can be readily functionalized through various chemical reactions, such as condensation, oxidation, or reduction, allowing for the creation of derivatives with tailored biological activities. This chemical flexibility has opened up numerous possibilities for its application in medicinal chemistry.

Recent studies have highlighted the importance of pyridine and pyrrolidine derivatives in the development of drugs targeting neurological disorders, cancer, and inflammatory diseases. The dimethylamino-pyridine moiety in particular has been shown to enhance solubility and bioavailability, while also contributing to favorable pharmacokinetic profiles. These findings have spurred further investigation into the potential therapeutic applications of compounds like 1-[2-(2-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone.

The compound's interaction with biological targets has been explored through both computational modeling and experimental studies. Computational methods have been particularly useful in predicting binding modes and identifying key residues involved in molecular recognition. These insights have guided synthetic efforts aimed at optimizing the compound's potency and selectivity. For instance, modifications to the pyrrolidine ring have been shown to significantly alter binding affinity to certain protein targets, demonstrating the importance of fine-tuning structural features.

In vitro assays have provided valuable data on the biological activity of 1-[2-(2-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone, revealing potential effects on enzymes and receptors relevant to various diseases. Notably, preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are key players in cellular signaling pathways implicated in cancer progression. While further research is needed to fully elucidate its mechanism of action, these findings are promising indicators of its therapeutic potential.

The synthesis of 1-[2-(2-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include nucleophilic substitution reactions to introduce the pyrrolidine moiety, followed by condensation reactions to form the ketone group. The use of advanced catalytic systems has improved yields and reduced reaction times, making large-scale production more feasible.

One notable aspect of this synthesis is the utilization of protected amino groups to prevent unwanted side reactions during intermediate formation. The protection-deprotection strategy ensures that each functional group is introduced at the appropriate stage, maintaining regioselectivity throughout the synthetic sequence. This level of control is essential for achieving high purity and yield in complex organic syntheses.

The pharmacokinetic properties of 1-[2-(2-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone have been evaluated through preclinical studies, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable characteristics such as good oral bioavailability and moderate metabolic stability, suggesting that it may be suitable for therapeutic use if further optimized.

Advanced analytical techniques have been employed to characterize this compound at both molecular and macroscopic levels. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in confirming structural integrity and identifying impurities or degradation products. Mass spectrometry (MS) has provided complementary information on molecular weight and fragmentation patterns, aiding in quality control during production.

The future direction for research on 1-[2-(2-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-y l]-ethanone includes exploring its potential as a lead compound for drug development programs targeting specific diseases. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate progress by leveraging expertise from different disciplines. Additionally, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining efficiency.

In conclusion,1-[2-(2-Dimethylamino-pyridin -3 -yl)-pyrrolidin -1 -yl ] -ethanone (CAS No . 13525 26 -36 -3) represents a significant advancement in medicinal chemistry due to its versatile structure and promising biological activity . Its unique combination o f heterocyclic scaffolds makes it an attractive scaffold for designing novel therapeutics . With continued research an d optimization , this compoun d holds great promise fo r addressing unmet medical needs i n various therapeutic areas . p >